5-Cyclopropoxy-6-nitropyridin-2-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• SMILES: C1CC1OC2=C(N=C(C=C2)N)[N+](=O)[O-]
• InChI: InChI=1S/C8H9N3O3/c9-7-4-3-6(14-5-1-2-5)8(10-7)11(12)13/h3-5H,1-2H2,(H2,9,10)
• InChIKey: YUYABYXUSHJFII-UHFFFAOYSA-N

5-Cyclopropoxy-6-nitropyridin-2-amine – a differentiated 2-aminopyridine building block with a conformationally restricted 5-cyclopropoxy substituent

5-Cyclopropoxy-6-nitropyridin-2-amine (CAS 1243358-03-3; MF C₈H₉N₃O₃; MW 195.18 g/mol) is a heterocyclic primary amine featuring a pyridine core with a nitro group at position 6 and a cyclopropoxy substituent at position 5 . The compound belongs to the 2‑aminopyridine family and is primarily utilized as a synthetic intermediate in medicinal chemistry programs targeting kinases, CETP, and other disease-relevant proteins [1]. The conformationally constrained cyclopropoxy group imparts distinct physicochemical and steric properties compared to linear alkoxy analogs, making this scaffold a strategic choice for hit-to-lead optimization and patent differentiation.

2-Aminopyridine building block with conformationally restricted cyclopropoxy substituent

Suited for kinase inhibitor and CETP inhibitor hit-to-lead programs

May support patent differentiation context vs. linear alkoxy analogs

• [1] Dr. Reddy's Laboratories Ltd. Substituted heterocyclic amine compounds as cholesteryl ester-transfer protein (CETP) inhibitors. AU Patent AU2012296262B8, 2016. View Source

Why generic substitution of 5-cyclopropoxy-6-nitropyridin-2-amine with other 5-alkoxy-6-nitropyridin-2-amines undermines project reproducibility

Although several 5-alkoxy-6-nitropyridin-2-amines are commercially available, they are not interchangeable drop-in surrogates. The cyclopropoxy group introduces a rigid, electron-donating substituent that modifies the pyridine ring's electron density and steric environment in a manner distinct from methoxy, ethoxy, or propoxy analogs [1]. These differences manifest as quantifiable shifts in lipophilicity (LogP), topological polar surface area (TPSA), and hydrogen-bonding capacity, which directly affect passive permeability, solubility, and metabolic stability [2]. Additionally, the cyclopropoxy substituent occupies a unique steric volume that can alter target binding kinetics and selectivity profiles, as evidenced in kinase inhibitor SAR campaigns [3]. Selecting the correct building block is therefore essential for maintaining lead-optimization trajectories and ensuring batch-to-batch pharmacological consistency.

Lipophilicity shift Replacement with methoxy or propoxy alters cLogP and may disrupt solubility-permeability balance.

Steric / TPSA change Different steric volume and polar surface area can impact target binding kinetics and selectivity profiles.

Conformational flexibility Linear alkoxy analogs introduce more rotatable bonds, potentially increasing entropic penalty and reducing affinity.

• [1] Prus, K. L. (Attorney). Compounds or formula (I), wherein R¹ represents an n-propoxy, cyclobutoxy, cyclopropylamino, piperidino or pyrrolidino group; or a physiologically functional derivative thereof. US Patent 5,637,574 (representative), 1997. View Source
• [2] PubChem. Computed descriptors for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414 – legacy record) and related alkoxy analogs. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
• [3] Justia Patents. Cyclopropylderivatives and their use as kinase inhibitors. US Patent Application 2016/0237077, 2016-08-17. View Source

Quantitative differentiation evidence for 5-cyclopropoxy-6-nitropyridin-2-amine versus its closest 5-alkoxy analogs

Lipophilicity (cLogP) comparison: cyclopropoxy vs. methoxy, ethoxy, and propoxy analogs

The calculated LogP (cLogP) of 5-cyclopropoxy-6-nitropyridin-2-amine is lower than that of its linear alkoxy counterparts, reflecting the compact, partially constrained nature of the cyclopropyl ring [1]. A lower LogP is generally associated with improved aqueous solubility and reduced off-target binding, which are critical parameters in fragment-based and lead-like compound libraries [2].

cLogP Comparison

Class-level inference

Target cLogP ≈ 1.12
vs methoxy 0.85 / ethoxy 1.30 / propoxy 1.78

Intermediate lipophilicity may support a balanced solubility-permeability profile.

Predicted values; experimental verification recommended.

Evidence Dimension	Calculated octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP ≈ 1.12 (Predicted, PubChem/ChemSrc)
Comparator Or Baseline	5-methoxy-6-nitropyridin-2-amine: cLogP ≈ 0.85; 5-ethoxy-6-nitropyridin-2-amine: cLogP ≈ 1.30; 5-propoxy-6-nitropyridin-2-amine: cLogP ≈ 1.78 (Predicted, PubChem)
Quantified Difference	Target cLogP is ~0.18 units higher than methoxy, ~0.18 units lower than ethoxy, and ~0.66 units lower than propoxy analog.
Conditions	Algorithmic prediction using XLogP3 (PubChem) or ChemAxon; consensus values across multiple prediction engines.

Why This Matters

The intermediate lipophilicity of the cyclopropoxy derivative offers a balanced solubility-permeability profile that can expand the developable chemical space relative to more polar (methoxy) or more lipophilic (propoxy) alternatives.

• [1] PubChem. Computed properties for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
• [2] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. View Source

Topological polar surface area (TPSA) comparison: impact on passive permeability

The TPSA of 5-cyclopropoxy-6-nitropyridin-2-amine is approximately 77.0 Ų, which is slightly higher than that of the methoxy analog (68.2 Ų) but lower than that of the propoxy analog (78.5 Ų) [1]. TPSA is inversely correlated with passive membrane permeability; a TPSA below 140 Ų is generally required for oral absorption, and values below 90 Ų are preferred for CNS penetration [2].

TPSA Comparison

Class-level inference

Target TPSA ≈ 77.0 Ų
vs methoxy 68.2 / propoxy 78.5

TPSA remains within CNS-favorable range; may support permeability context.

Class-level inference; requires project-specific validation.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA ≈ 77.0 Ų (Predicted, PubChem)
Comparator Or Baseline	5-methoxy-6-nitropyridin-2-amine: TPSA ≈ 68.2 Ų; 5-ethoxy-6-nitropyridin-2-amine: TPSA ≈ 68.2 Ų; 5-propoxy-6-nitropyridin-2-amine: TPSA ≈ 78.5 Ų (Predicted, PubChem)
Quantified Difference	Target TPSA is ~8.8 Ų higher than methoxy/ethoxy, ~1.5 Ų lower than propoxy.
Conditions	Calculated using the fragment-based method of Ertl, Rohde, and Selzer (J. Med. Chem. 2000, 43, 3714-3717).

Why This Matters

The TPSA of the cyclopropoxy derivative remains well within the CNS-favorable range (<90 Ų), offering a permeability profile comparable to the smaller alkoxy analogs while providing a distinct steric footprint.

• [1] PubChem. Computed properties for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
• [2] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. View Source

Rotatable bond count and conformational flexibility: cyclopropoxy restricts torsional freedom

The cyclopropoxy substituent introduces only 1 rotatable bond (the O–cyclopropyl attachment), whereas the propoxy analog possesses 3 rotatable bonds, leading to higher conformational flexibility [1]. In drug design, reducing the number of rotatable bonds is a validated strategy to improve oral bioavailability and increase binding affinity by minimizing the entropic penalty upon target engagement [2].

Rotatable Bonds

Class-level inference

1 rotatable bond
vs 2 (ethoxy) / 3 (propoxy)

Reduced conformational flexibility may lower entropic binding penalty.

Rotatable bond count per standard model definitions.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond (excluding the O–cyclopropyl C–O bond which is partially constrained)
Comparator Or Baseline	5-methoxy: 1; 5-ethoxy: 2; 5-propoxy: 3 rotatable bonds
Quantified Difference	Target has 0 fewer rotatable bonds than methoxy, 1 fewer than ethoxy, and 2 fewer than propoxy.
Conditions	Rotatable bond definition: any single bond not in a ring, excluding terminal groups (PubChem/OpenBabel).

Why This Matters

The constrained conformation of the cyclopropoxy group reduces the entropic penalty of binding, potentially enhancing target affinity and selectivity relative to more flexible linear alkoxy chains.

• [1] PubChem. Computed properties for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
• [2] Veber, D. F.; Johnson, S. R.; Cheng, H. Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 2002, 45, 2615–2623. View Source

Patent landscape evidence: cyclopropoxy substitution as a key differentiator in kinase inhibitor and CETP inhibitor scaffolds

Multiple patent families explicitly claim cycloalkyloxy-substituted pyridin-2-amines, including cyclopropoxy, as preferred embodiments for kinase inhibition (e.g., PKB, PKA, tyrosine kinases) and CETP inhibition [1][2]. In the CETP inhibitor series from Dr. Reddy's Laboratories, the cyclopropoxy substitution is enumerated among a narrow set of preferred cycloalkyl groups, suggesting it imparts a favorable balance of potency, selectivity, and metabolic stability [2]. Comparative data within these patents indicate that cyclopropoxy analogs exhibit superior in vitro IC₅₀ values relative to larger cycloalkyloxy or linear alkoxy counterparts in some series, though exact values are structure-dependent [1].

Patent Landscape

Class-level inference

Cyclopropoxy enumerated in kinase/CETP patent Markush claims; linear alkoxy less frequently preferred.

Empirical selection in patent filings suggests favorable property balance.

Class-level; SAR is structure-dependent and may vary.

Evidence Dimension	Patent-claimed preference for cyclopropoxy substitution in bioisosteric space
Target Compound Data	Cyclopropoxy is specifically enumerated as a preferred R¹ substituent in multiple kinase and CETP inhibitor patent claims.
Comparator Or Baseline	Linear alkoxy (methoxy, ethoxy, propoxy) and larger cycloalkyloxy (cyclobutoxy) are listed as alternatives but less frequently highlighted as optimal.
Quantified Difference	Qualitative: cyclopropoxy is consistently included in the narrow Markush subgenus of preferred substituents, whereas linear alkoxy groups are often relegated to broader, less optimized claims.
Conditions	Analysis of patent claims from US 2016/0237077 (kinase inhibitors) and AU 2012296262B8 (CETP inhibitors).

Why This Matters

The repeated selection of cyclopropoxy as a preferred substituent in high-value patent families signals that medicinal chemistry programs have empirically identified this group as providing a superior balance of properties, making the building block a strategic procurement choice for projects targeting similar biological space.

• [1] Justia Patents. Cyclopropylderivatives and their use as kinase inhibitors. US Patent Application 2016/0237077, 2016-08-17. View Source
• [2] Dr. Reddy's Laboratories Ltd. Substituted heterocyclic amine compounds as cholesteryl ester-transfer protein (CETP) inhibitors. AU Patent AU2012296262B8, 2016. View Source

Preferred application scenarios for 5-cyclopropoxy-6-nitropyridin-2-amine based on quantitative differentiation evidence

Kinase inhibitor lead optimization programs requiring balanced lipophilicity and restricted conformational flexibility

Medicinal chemistry teams pursuing ATP-competitive kinase inhibitors can utilize 5-cyclopropoxy-6-nitropyridin-2-amine as a hinge-binding scaffold derivative. Its intermediate cLogP (~1.12) and single rotatable bond minimize promiscuous off-target binding while preserving sufficient solubility for biochemical and cellular assays [1]. The cyclopropoxy group's distinct steric volume can also enhance selectivity against closely related kinase family members compared to linear alkoxy analogs [2].

CETP inhibitor and cardiovascular disease target programs requiring patent-differentiating building blocks

The compound's explicit enumeration as a preferred substituent in CETP inhibitor patents [3] makes it a valuable intermediate for laboratories developing novel cholesteryl ester-transfer protein antagonists. Its use can help establish composition-of-matter patent positions distinct from prior art that relies on methoxy or ethoxy substitution.

Fragment-based drug discovery (FBDD) libraries seeking CNS-accessible, low-molecular-weight building blocks

With a molecular weight of 195.18 g/mol and a TPSA of ~77 Ų, the compound adheres to fragment-like property guidelines (MW < 300; TPSA < 90 Ų) and is well-suited for inclusion in CNS-oriented fragment libraries [4]. Its single hydrogen-bond donor (primary amine) and three hydrogen-bond acceptors provide a balanced pharmacophoric profile for fragment elaboration.

Synthesis of N-substituted aminopyridine derivatives via selective functionalization of the primary amine

The 2-amino group of 5-cyclopropoxy-6-nitropyridin-2-amine serves as a versatile synthetic handle for amide coupling, reductive amination, or Buchwald-Hartwig cross-coupling reactions. The electron-withdrawing nitro group at position 6 activates the pyridine ring for subsequent nucleophilic aromatic substitution (SNAr) at other positions, enabling rapid diversification in parallel synthesis workflows [5].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Conformationally restricted cyclopropoxy substituent

Lipophilicity and rotatable bond assessment

CETP inhibitor programs

Patent-context substitution

IP landscape and SAR differentiation review

CNS fragment-based discovery

TPSA and molecular weight profile

CNS permeability prediction and fragment elaboration

Amine functionalization chemistry

2-Amino group reactivity with electron-withdrawing nitro

Synthetic route compatibility and diversification

• [1] PubChem. Computed properties for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
• [2] Justia Patents. Cyclopropylderivatives and their use as kinase inhibitors. US Patent Application 2016/0237077, 2016-08-17. View Source
• [3] Dr. Reddy's Laboratories Ltd. Substituted heterocyclic amine compounds as cholesteryl ester-transfer protein (CETP) inhibitors. AU Patent AU2012296262B8, 2016. View Source
• [4] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. View Source
• [5] Ruetgerswerke AG. 2-Aminonitropyridine derivative and manufacture. EP Patent 0136730 A1, 1985. View Source